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Compound of Interest

Compound Name: 1-Chloro-2-methylpropene

Cat. No.: B051992

Technical Support Center: 1-Chloro-2-
methylpropene

This guide provides essential safety information, troubleshooting advice, and frequently asked
guestions for researchers, scientists, and drug development professionals working with 1-
Chloro-2-methylpropene. Adherence to these procedures is critical to ensure a safe
laboratory environment.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-Chloro-2-methylpropene?

Al: 1-Chloro-2-methylpropene is a highly flammable liquid and vapor.[1] It is classified as
possibly carcinogenic to humans (Group 2B) by the International Agency for Research on
Cancer (IARC).[2][3][4][5] It can cause irritation to the skin, eyes, and respiratory tract.[6]

Q2: What are the immediate first aid measures in case of exposure?
A2:

 Inhalation: Move the individual to fresh air. If breathing is difficult or stops, provide artificial
respiration and seek immediate medical attention.[7]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b051992?utm_src=pdf-interest
https://www.benchchem.com/product/b051992?utm_src=pdf-body
https://www.benchchem.com/product/b051992?utm_src=pdf-body
https://www.benchchem.com/product/b051992?utm_src=pdf-body
https://www.benchchem.com/product/b051992?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL0418130&productDescription=1-CHLRO-2-METHLPROPANE+98+250G&vendorId=VN00024248&countryCode=US&language=en
https://elimit.online.worksafebc.com/substance/1-chloro-2-methylpropene/
https://inchem.org/documents/iarc/vol63/1-chloro-2-methylpropene.html
http://www.walkerdowney.com/carcinogens.pdf
https://www.ncbi.nlm.nih.gov/books/NBK464434/
https://dept.harpercollege.edu/chemistry/msds/Chloro-2-methylpropane%201-.pdf
https://www.astate.edu/a/ehs/files/CS-016%201-Chloro-2-methylpropene%20SOP.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

» Skin Contact: Immediately remove all contaminated clothing and wash the affected area with
soap and plenty of water for at least 15 minutes.[1][7] If skin irritation persists, consult a
physician.

o Eye Contact: Rinse immediately with plenty of water, including under the eyelids, for at least
15 minutes.[1][7] Seek medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and drink plenty of water
afterwards. Never give anything by mouth to an unconscious person and seek immediate
medical attention.[7][8]

Q3: What personal protective equipment (PPE) is required when handling this chemical?

A3: Always handle 1-Chloro-2-methylpropene in a chemical fume hood.[7] The following PPE
is mandatory:

o Gloves: Two pairs of nitrile gloves for short-term use. For prolonged contact, Viton®
(fluorinated rubber) gloves are recommended.[7] Always inspect gloves before use and
dispose of contaminated gloves properly.[6]

o Eye Protection: Safety glasses with side shields or splash goggles are essential.[7]
e Lab Coat: A flame-retardant lab coat is required.[7]

o Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation, a
respirator is necessary.

Q4: How should 1-Chloro-2-methylpropene be stored?

A4: Store in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[1]
[2] It should be kept in a flammable materials storage cabinet.[7] Keep the container tightly
sealed to prevent the release of vapors.[1]

Q5: What materials are incompatible with 1-Chloro-2-methylpropene?

A5: Avoid contact with strong oxidizing agents and strong bases.[1][7]
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Troubleshooting Guide

Scenario 1: A small spill (less than 50 mL) of 1-Chloro-2-methylpropene occurs inside a

chemical fume hood.

e Problem: Accidental spillage during transfer or reaction setup.

e Solution:
o Ensure you are wearing appropriate PPE (double nitrile gloves, safety goggles, lab coat).
o Turn off any ignition sources within the immediate vicinity, if it is safe to do so.[7]

o Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial
sorbent pads).

o Carefully collect the absorbent material and place it in a sealed, properly labeled container
for hazardous waste disposal.[7]

o Clean the spill area with soap and water.[7]
Scenario 2: A large spill (greater than 50 mL) occurs, or a spill occurs outside of a fume hood.

e Problem: Significant release of a flammable and potentially carcinogenic substance, posing
an immediate fire and health risk.

e Solution:

o

Immediately evacuate the immediate area.[7]

o

If it can be done without risk, turn off all ignition sources.

[¢]

Alert your colleagues and supervisor, and activate the nearest fire alarm.

o

Contact your institution's emergency response team or local emergency services (e.g.,
911).[7]
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o Do not attempt to clean up a large spill yourself unless you are trained and equipped to do
So.

Scenario 3: The reaction involving 1-Chloro-2-methylpropene is unexpectedly vigorous or
shows signs of a runaway reaction.

» Problem: Potential for rapid temperature and pressure increase, leading to vessel failure and
release of hazardous materials.

e Solution:
o Ifitis safe to do so, remove the heat source and apply external cooling (e.g., ice bath).
o Alert a colleague and be prepared for an emergency shutdown of the experiment.

o If the reaction cannot be brought under control, evacuate the area and follow your
laboratory's emergency procedures.

Quantitative Data Summary

Property Value
Boiling Point 68 - 69 °C
Flash Point -7°C

2 - 8 °C is recommended for maintaining

Storage Temperature B ]
stability and purity.[2] Store below +30°C.[9]

Flammability Limits in Air Lower: 2.0% Upper: 8.8%

Vapor Pressure 120 mmHg @ 20 °C

Experimental Protocols

General Handling Protocol:

» Before starting any experiment, ensure you have read and understood the Safety Data
Sheet (SDS) for 1-Chloro-2-methylpropene.
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o Work exclusively within a certified chemical fume hood to minimize inhalation exposure.[7]

e Ground all equipment to prevent static electricity discharge, which can ignite flammable
vapors.[1]

» Use the smallest quantity of the chemical necessary for the experiment.[7]
o Ensure a fire extinguisher rated for flammable liquids is accessible.
o Have spill cleanup materials readily available.

o Clearly label all containers with the chemical name and associated hazards.[7]

Visual Workflow for Safe Handling and Storage
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Workflow for Safe Handling and Storage of 1-Chloro-2-methylpropene

Start: Obtain 1-Chloro-2-methylpropene

:

Wear Appropriate PPE:
- Double Nitrile Gloves
- Safety Goggles
- Flame-Retardant Lab Coat

:

Work in a
Chemical Fume Hood

Perform Experiment

Store Properly:
- Tightly Sealed Container
- Flammables Cabinet
- Cool, Dry, Well-Ventilated Area

Dispose of Waste Correctly Spill Occurs

Follow Emergency Procedures:
- Evacuate
- Alert Others
- Contact Emergency Response

Click to download full resolution via product page

Caption: Safe handling and storage workflow for 1-Chloro-2-methylpropene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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